Cas no 881674-52-8 (1H-Pyrrole-3-carboxaldehyde, 5-(2-fluorophenyl)-4-methyl-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde, 5-(2-fluorophenyl)-4-methyl-
• CAS No: 881674-52-8
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 1919487
• PubChem ID: 86232752
• Update Time: 2025-04-21

1H-Pyrrole-3-carboxaldehyde, 5-(2-fluorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 5-(2-fluorophenyl)-4-methyl-
• SCHEMBL1156151
• 5-(2-Fluorophenyl)-4-methyl-1H-pyrrole-3-carbaldehyde
• HUOXLJHGBFNKDQ-UHFFFAOYSA-N
• 5-(2-Fluorophenyl)-4-methyl-1h-pyrrole-3-carboxaldehyde
• DB-185211
• 881674-52-8

• Inchi： 1S/C12H10FNO/c1-8-9(7-15)6-14-12(8)10-4-2-3-5-11(10)13/h2-7,14H,1H3
• InChI Key： HUOXLJHGBFNKDQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=C(C)C(C=O)=CN1

Computed Properties

• Exact Mass: 203.074642105Da
• Monoisotopic Mass: 203.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.9Ų